(Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-((2,4-difluorophenyl)amino)acrylonitrile

• IUPAC Name: (Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2,4-difluoroanilino)prop-2-enenitrile
• InChI: InChI=1S/C18H9Cl2F2N3S/c19-13-3-1-10(5-14(13)20)17-9-26-18(25-17)11(7-23)8-24-16-4-2-12(21)6-15(16)22/h1-6,8-9,24H/b11-8-
• InChI Key: XGPACIHMRRRJSP-FLIBITNWSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CSC(=N2)C(=CNC3=C(C=C(C=C3)F)F)C#N)Cl)Cl
• Isomeric SMILES: C1=CC(=C(C=C1C2=CSC(=N2)/C(=C\NC3=C(C=C(C=C3)F)F)/C#N)Cl)Cl
• Molecular Formula: C18H9Cl2F2N3S
• Molecular Weight: 408.3 g/mol

Description

(Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-((2,4-difluorophenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C18H9Cl2F2N3S and its molecular weight is 408.25. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• The synthesis and structural analysis of related thiazole derivatives have been explored, highlighting methodologies for creating compounds with potential biological activity. For instance, the reduction of similar acrylonitriles with lithium aluminum hydride has been studied, resulting in derivatives confirmed by X-ray diffraction analysis (Frolov et al., 2005).

Potential Antifungal Agents

• Research into the synthesis of new heterocycles derived from certain acrylonitrile derivatives has shown potent antifungal properties. This suggests that similar compounds, including the one , could be explored for their antifungal applications (Gomha & Abdel‐Aziz, 2012).

Fluorescent Properties for Biological Applications

• The development of fluorescent thiazoles based on a similar acrylonitrile core has been reported, showing potential for biological imaging applications. These compounds exhibit a wide range of fluorescent colors, and their photophysical properties can be tuned for specific applications (Eltyshev et al., 2021).

Corrosion Inhibition

• Studies on thiazole and thiadiazole derivatives have demonstrated their effectiveness as corrosion inhibitors for metals. This indicates potential industrial applications for the compound in protecting metals from corrosion (Kaya et al., 2016).

Nonlinear Optical Materials

• The synthesis and characterization of thiophene dyes related to acrylonitriles have been explored for their nonlinear optical properties, suggesting applications in optoelectronic devices and optical limiting to protect human eyes and sensors (Anandan et al., 2018).